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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, synthesis,
and applications of Hexamethylolmelamine (HMM). It is designed to serve as a detailed
resource for researchers, scientists, and professionals involved in drug development and
materials science.

Introduction

Hexamethylolmelamine (HMM), systematically named ((1,3,5-triazine-2,4,6-
triyl)tris(azanetriyl))hexamethanol, is a key intermediate in the production of melamine-
formaldehyde resins. Its discovery was a pivotal moment in the development of aminoplasts, a
class of thermosetting polymers. While primarily used in industrial applications, its chemical
reactivity has also led to investigations into its biological activity and potential roles in drug
delivery systems. This guide will delve into the historical context of its discovery, detailed
synthesis protocols, physicochemical properties, and its relevance in the field of drug
development.

Discovery and History

The journey to the synthesis of Hexamethylolmelamine is intrinsically linked to the history of
its precursors, melamine and formaldehyde.
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e 1834: The story begins with the German chemist Justus von Liebig, who first synthesized
melamine.[1][2][3][4][5]

» Early 20th Century: The development of synthetic polymers flourished, and the reaction
between formaldehyde and various amino compounds became a subject of intense
research.

e 1930s: The industrial production of melamine-formaldehyde (MF) resins commenced. A
significant milestone was a patent awarded to the Swiss company CIBA in 1933 for a
commercial process to produce these resins.[6] This period marks the likely first synthesis of
Hexamethylolmelamine as a crucial, albeit initially unisolated, intermediate.

e 1941: A publication by Gams and colleagues in Helvetica Chimica Acta provided a clear
scientific description of the preparation of Hexamethylolmelamine.[7]

e 1945: AUS patent granted to Widmer and Fisch, and assigned to Ciba, further detailed the
preparation of HMM, solidifying its importance as a defined chemical compound.[7]

The timeline below illustrates the key milestones in the discovery and development of
Hexamethyloimelamine.
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Historical Timeline of Hexamethylolmelamine Discovery
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A brief history of Hexamethylolmelamine.

Physicochemical Properties
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Hexamethylolmelamine is a white, crystalline solid. A summary of its key physicochemical
properties is presented in the table below.

Property Value Source(s)
Molecular Formula CoH1sN6Os [819]
Molecular Weight 306.28 g/mol [B1I9][10][11]
CAS Number 531-18-0 [9]
Melting Point 135-139 °C [7]
Solubility Soluble in water [71[8]
Appearance Amorphous to crystalline white 7]

mass

Experimental Protocols for Synthesis

The synthesis of Hexamethylolmelamine is primarily achieved through the reaction of
melamine with an excess of formaldehyde under alkaline conditions. The following protocol is a
representative example based on established literature.[12][13][14][15]

Materials:

Melamine (CsHeNe)

Formaldehyde solution (37% in water)

Sodium hydroxide (NaOH) or other suitable base

Distilled water

Procedure:

» Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and reflux condenser
is charged with a formaldehyde solution and distilled water.
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e pH Adjustment: The pH of the formaldehyde solution is adjusted to between 8.0 and 10.0
using a dilute solution of sodium hydroxide. This alkaline environment is crucial for promoting
the hydroxymethylation reaction and preventing premature condensation.

o Addition of Melamine: Melamine is slowly added to the stirred formaldehyde solution. The
molar ratio of formaldehyde to melamine is typically maintained between 6:1 and 12:1 to
ensure complete hydroxymethylation.

e Reaction Conditions: The reaction mixture is heated to a temperature of 50-80°C. The
reaction is monitored until the melamine is completely dissolved, indicating the formation of
methylolmelamines.

» Crystallization and Isolation: Upon completion of the reaction, the solution is cooled to induce
crystallization of Hexamethylolmelamine. The resulting solid product is then isolated by
filtration, washed with cold water, and dried under vacuum.

The workflow for the synthesis of Hexamethylolmelamine is depicted in the following diagram.
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Synthesis Workflow for Hexamethylolmelamine
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A typical synthesis workflow for Hexamethylolmelamine.
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Relevance to Drug Development

While Hexamethylolmelamine is not a therapeutic agent itself, its chemical properties and
those of its derivatives have led to investigations in the context of drug development, primarily
in two areas: as a cytotoxic agent and as a component in drug delivery systems.

5.1. Cytotoxicity Studies

In vitro studies have shown that Hexamethylolmelamine and its N-methylol derivatives exhibit
cytotoxicity against various cancer cell lines.[16][17] The prevailing hypothesis is that the
toxicity of these compounds is largely attributable to the release of formaldehyde, a known
cytotoxic agent.[16] One study on a human ovarian cancer cell line demonstrated that the
cytotoxic effects of HMM and its metabolites were time-dependent, with significant inhibition of
[BH]TdR uptake observed after 120 hours of incubation.[17] However, there is no established,
specific signaling pathway that is directly modulated by Hexamethylolmelamine itself. Its
anticancer evaluation has been more focused on its more stable derivative,
Hexamethylmelamine (Altretamine).

5.2. Role in Drug Delivery Systems

The multiple hydroxyl groups of Hexamethylolmelamine make it an effective cross-linking
agent. This property is utilized in the formation of hydrogels, which are three-dimensional
polymer networks capable of holding large amounts of water. Hydrogels are extensively
researched as vehicles for controlled drug delivery.

Hexamethylolmelamine and similar melamine-based crosslinkers can be used to form
hydrogels with biocompatible polymers like polyvinyl alcohol (PVA). The cross-linking density of
the hydrogel, which can be controlled by the concentration of the cross-linking agent,
influences the swelling behavior and the release kinetics of encapsulated drugs. This allows for
the design of drug delivery systems with tailored release profiles.

The diagram below illustrates the conceptual role of Hexamethylolmelamine as a cross-linker
in a hydrogel-based drug delivery system.
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HMM as a Cross-linker in a Drug Delivery Hydrogel
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Conceptual use of HMM in hydrogel drug delivery.

Conclusion

Hexamethylolmelamine holds a significant place in the history of polymer chemistry as a
foundational building block for melamine-formaldehyde resins. Its discovery in the early 20th
century paved the way for the development of a wide range of durable and versatile materials.
While its direct application in drug development is limited, its cytotoxic properties and its utility
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as a cross-linking agent in drug delivery systems continue to be of interest to researchers. This
guide has provided a detailed overview of the historical context, synthesis, and scientific
relevance of Hexamethylolmelamine, offering a valuable resource for professionals in the
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198809#discovery-and-history-of-
hexamethylolmelamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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